Cas no 1246820-50-7 (Carbutamide-d9)

Carbutamide-d9 structure
Carbutamide-d9 structure
Product Name:Carbutamide-d9
CAS No:1246820-50-7
MF:C11H17N3O3S
MW:280.391436338425
CID:1061404
PubChem ID:71314558
Update Time:2025-04-20

Carbutamide-d9 Chemical and Physical Properties

Names and Identifiers

    • Carbutamide-d9
    • CS-0203428
    • 1-(4-aminobenzenesulfonyl)-3-[(1,1,2,2,3,3,4,4,4-?H?)butyl]urea
    • HY-W011651S
    • 1246820-50-7
    • 1-(4-aminophenyl)sulfonyl-3-(1,1,2,2,3,3,4,4,4-nonadeuteriobutyl)urea
    • Inchi: 1S/C11H17N3O3S/c1-2-3-8-13-11(15)14-18(16,17)10-6-4-9(12)5-7-10/h4-7H,2-3,8,12H2,1H3,(H2,13,14,15)/i1D3,2D2,3D2,8D2
    • InChI Key: VDTNNGKXZGSZIP-WRMMWXQOSA-N
    • SMILES: S(C1C=CC(=CC=1)N)(NC(NC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])=O)(=O)=O

Computed Properties

  • Exact Mass: 280.15555330g/mol
  • Monoisotopic Mass: 280.15555330g/mol
  • Isotope Atom Count: 9
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 110Ų

Carbutamide-d9 Pricemore >>

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